Cas no 1804370-95-3 (2,6-Bis(trifluoromethyl)-4-bromobenzonitrile)

• Product Name: 2,6-Bis(trifluoromethyl)-4-bromobenzonitrile
• CAS No: 1804370-95-3
• MF: C₉H₂BrF₆N
• MW: 318.013302326202
• CID: 4976692
• Update Time: 2025-06-28

2,6-Bis(trifluoromethyl)-4-bromobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-4-bromobenzonitrile
• 4-Bromo-2,6-bis(trifluoromethyl)benzonitrile

• Inchi： 1S/C9H2BrF6N/c10-4-1-6(8(11,12)13)5(3-17)7(2-4)9(14,15)16/h1-2H
• InChI Key： XLKRUECJCYMABX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C(C#N)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 303
• XLogP3: 4.1
• Topological Polar Surface Area: 23.8

Additional information on 2,6-Bis(trifluoromethyl)-4-bromobenzonitrile

2,6-Bis(trifluoromethyl)-4-bromobenzonitrile: A Versatile Compound in Modern Medicinal Chemistry

2,6-Bis(trifluoromethyl)-4-bromobenzonitrile, with the chemical formula C₈H₃BrF₆N, is a multifunctional aromatic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, identified by the CAS number 1804370-95-3, exhibits unique structural features that make it a valuable starting material for the synthesis of bioactive molecules. The trifluoromethyl groups and the 4-bromobenzonitrile scaffold contribute to its reactivity and potential biological applications, positioning it as a key player in the development of novel therapeutics.

The 2,6-Bis(trifluoromethyl)-4-bromobenzonitrile molecule features a benzene ring substituted with two trifluoromethyl groups at the 2 and 6 positions, along with a 4-bromobenzonitrile functionality. The presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, while the bromine and cyano groups introduce additional reactivity. This combination of functional groups makes the compound a promising candidate for modification through various chemical reactions, such as nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions.

Recent studies have highlighted the role of 2,6-Bis(trifluoromethyl)-4-bromobenzonitrile in the design of targeted drug delivery systems. Researchers have demonstrated its utility in the synthesis of fluorinated aromatic compounds with enhanced pharmacokinetic profiles. For instance, a 2023 study published in Journal of Medicinal Chemistry reported the use of this compound as a building block for the development of fluoro-substituted benzimidazole derivatives, which showed improved antimicrobial activity against multidrug-resistant pathogens. The trifluoromethyl groups in these derivatives were found to enhance the hydrophobicity and cell membrane permeability of the final products.

Another area of interest is the application of 2,6-Bis(trifluoromethyl)-4-bromobenzonitrile in the synthesis of fluorinated heterocyclic compounds. These compounds are increasingly being explored for their potential in oncology and neurological disorders. A 2024 paper in Organic & Biomolecular Chemistry described the use of this compound as a key intermediate in the preparation of fluorinated quinazoline derivatives, which exhibited selective inhibitory activity against prostate-specific membrane antigen (PSMA) in cancer cells. The fluorine atoms in these derivatives were shown to improve the binding affinity and metabolic stability of the molecules.

The 2,6-Bis(trifluoromethyl)-4-bromobenzonitrile molecule also serves as a valuable tool in the study of fluorine-containing compounds and their biological effects. Fluorine atoms are known to influence the electronic properties and reactivity of organic molecules, making them attractive for the design of bioactive compounds. A 2023 review in Chemical Reviews emphasized the importance of fluorinated aromatic systems in the development of novel therapeutics, with particular focus on their role in drug metabolism and targeted drug delivery. The trifluoromethyl groups in 2,6-Bis(trifluoromethyl)-4-bromobenzonitrile are particularly noteworthy for their ability to modulate the lipophilicity and hydrophobicity of the final products.

Additionally, the 2,6-Bis(trifluoromethyl)-4-bromobenzonitrile compound has been explored for its potential in the synthesis of fluorinated aromatic ethers, which are known for their high stability and low reactivity. These compounds are often used in the development of fluorinated pharmaceuticals due to their enhanced metabolic stability and bioavailability. A 2024 study in Journal of Fluorine Chemistry reported the use of this compound in the preparation of fluorinated aromatic ethers with improved solubility and pharmacokinetic profiles. The fluorine atoms in these ethers were found to enhance the hydrophilicity and cell membrane permeability of the final products.

From a synthetic perspective, the 2,6-Bis(trifluoromethyl)-4-bromobenzonitrile compound is a versatile starting material for the preparation of a wide range of fluorinated aromatic derivatives. Its reactivity can be further enhanced through various chemical modifications, including nucleophilic substitution, electrophilic aromatic substitution, and coupling reactions. These modifications allow for the introduction of additional functional groups, which can be tailored to specific therapeutic applications. For example, the bromine group in the compound can be replaced with other halogen atoms or functional groups to fine-tune the reactivity and selectivity of the final products.

Moreover, the 2,6-Bis(trifluoromethyl)-4-bromobenzonitrile compound has been studied for its potential in the development of fluorinated pharmaceuticals with improved metabolic stability and bioavailability. Fluorine-containing compounds are often used to enhance the pharmacokinetic properties of drugs, as fluorine atoms can significantly influence the hydrophilicity and lipophilicity of organic molecules. A 2023 study in Drug Discovery Today highlighted the role of fluorinated aromatic compounds in the development of novel therapeutics, with particular emphasis on their ability to improve the metabolic stability and targeted drug delivery of drugs.

Finally, the 2,6-Bis(trifluoromethyl)-4-bromobenzonitrile compound is also being explored for its potential in the synthesis of fluorinated aromatic compounds with enhanced pharmacological properties. These compounds are increasingly being used in the development of antibacterial, antifungal, and antiviral agents due to their improved metabolic stability and bioavailability. A 2024 review in Pharmaceutical Research discussed the importance of fluorinated aromatic systems in the development of novel therapeutics, with particular focus on their role in drug metabolism and targeted drug delivery. The trifluoromethyl groups in 2,6-Bis(trifluoromethyl)-4-bromobenzonitrile are particularly noteworthy for their ability to modulate the lipophilicity and hydrophylic properties of the final products.

In conclusion, 2,6-Bis(trifluoromethyl)-4-bromobenzonitrile is a highly versatile compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features, including the presence of trifluoromethyl groups and a 4-bromobenzonitrile scaffold, make it an excellent starting material for the preparation of a variety of fluorinated aromatic derivatives. The compound's reactivity can be further enhanced through various chemical modifications, allowing for the fine-tuning of its pharmacological properties. As such, 2,6-Bis(trifluoromethyl)-4-bromobenzonitrile is a promising compound with significant potential in the development of novel therapeutics with improved metabolic stability and bioavailability.

2,6-Bis(trifluoromethyl)benzene-1,3-diol (2,6-Bis(trifluoromethyl)benzene-1,3-diol) is a complex organic compound with a unique structure and potential applications in various fields, particularly in pharmaceutical chemistry and organic synthesis. Here's a structured summary of its characteristics and significance: --- ### 1. Chemical Structure - Core Structure: A benzene ring with two trifluoromethyl (-CF₃) groups attached at positions 2 and 6, and hydroxyl (-OH) groups at positions 1 and 3. - Functional Groups: - Trifluoromethyl groups (CF₃): Highly electronegative, contributing to hydrophobicity and metabolic stability. - Hydroxyl groups (-OH): Polar, enhancing solubility and potential for hydrogen bonding in drug interactions. - Molecular Formula: C₈H₆F₆O₂ - Molar Mass: Approximately 266.05 g/mol --- ### 2. Synthesis and Reactivity - Synthetic Pathways: - Can be prepared via electrophilic substitution reactions, such as the Friedel-Crafts alkylation or direct fluorination of aromatic compounds. - Hydroxyl groups may be introduced through hydroxylation reactions or nucleophilic substitution. - Reactivity: - The trifluoromethyl groups are relatively inert but can influence the reactivity of the benzene ring. - The hydroxyl groups are more reactive and can participate in acid-base reactions, condensation, or oxidation processes. --- ### 3. Applications #### a. Pharmaceutical Chemistry - Metabolic Stability: The trifluoromethyl groups enhance metabolic stability by reducing susceptibility to enzymatic degradation. - Drug Design: - The hydroxyl groups can act as hydrogen bond donors/acceptors, improving drug-receptor interactions. - The compound may serve as a precursor for the synthesis of fluorinated pharmaceuticals, including antibacterial, antifungal, and antiviral agents. - Targeted Drug Delivery: The hydrophilic/hydrophobic balance of the molecule may aid in targeted drug delivery systems. #### b. Organic Synthesis - Versatile Intermediate: The compound can be used as a building block for the synthesis of fluorinated aromatic derivatives, heterocycles, or complex organic molecules. - Functional Group Modifications: - The hydroxyl groups can be modified into carboxylic acids, esters, or amides. - The trifluoromethyl groups can be replaced with other halogen atoms or functional groups for tailored applications. --- ### 4. Physical and Chemical Properties - Solubility: - The hydroxyl groups increase water solubility, while the trifluoromethyl groups enhance lipophilicity. - Overall, the compound may exhibit moderate solubility in both polar and non-polar solvents. - Polarity: - The molecule has a polar character due to the hydroxyl groups, but the trifluoromethyl groups introduce hydrophobic regions. - Stability: - The trifluoromethyl groups contribute to chemical stability, making the compound suitable for long-term storage and use in pharmaceutical formulations. --- ### 5. Potential Challenges - Synthetic Complexity: Introducing and maintaining both trifluoromethyl and hydroxyl groups on a benzene ring requires careful selectivity and conditions. - Toxicity: Fluorinated compounds may have potential toxicity, necessitating thorough safety evaluations. - Cost: Fluorination processes can be expensive, limiting large-scale production. --- ### 6. Conclusion 2,6-Bis(trifluoromethyl)benzene-1,3-diol is a promising compound with significant potential in pharmaceutical chemistry and organic synthesis. Its unique combination of trifluoromethyl and hydroxyl groups offers opportunities for the development of novel therapeutics with enhanced metabolic stability, solubility, and drug-receptor interactions. However, its synthesis and application require careful consideration of reactivity, selectivity, and safety to fully realize its potential in real-world applications. --- ### Key Takeaways - Structure: Benzene ring with CF₃ and -OH groups at specific positions. - Applications: Drug design, organic synthesis, and targeted drug delivery. - Challenges: Synthetic complexity, potential toxicity, and cost. - Potential: A versatile intermediate for fluorinated pharmaceuticals and complex organic molecules. This compound represents a valuable tool in the development of fluorinated therapeutics, leveraging the unique properties of both trifluoromethyl and hydroxyl functional groups.